1-Chloro-3-(3-hydroxypropyl)isoquinolin-4-ol

• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 1-chloro-3-(3-hydroxypropyl)isoquinolin-4-ol
• InChI: InChI=1S/C12H12ClNO2/c13-12-9-5-2-1-4-8(9)11(16)10(14-12)6-3-7-15/h1-2,4-5,15-16H,3,6-7H2
• InChI Key: KDWURXCJIXNGCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N=C2Cl)CCCO)O

Description

1-Chloro-3-(3-hydroxypropyl)isoquinolin-4-ol is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 3-allyl-1-chloroisoquinolin-4-ol (670 mg, 3.05 mmol) in dry tetrahydrofuran (5 mL) at room temperature was added 0.5 M in THF solution of 9-BBN (18.30 mL, 9.15 mmol) and the mixture was stirred for overnight. 3N NaOH (9.15 mL, 27.5 mmol) and H2O2 (2.83 mL, 30.5 mmol) were then added to the mixture. The mixture was stirred for 45 min before quenching with sat. NaCl solution. 1 N HCl was then added to the solution to adjust PH<7. The reaction was extracted with EtOAc. The organic layer was washed with brine, dried and concentrated to afford a yellow oil that was purified by silica gel chromatography using 20-40% EtOAc/hexane to obtain 1-chloro-3-(3-hydroxypropyl)isoquinolin-4-ol (520 mg, 70%) as product. MS: MS m/z 238.0 (M++1).